Cas no 58006-99-8 (2,4-Oxazolidinedione,3,5-dimethyl-)

2,4-Oxazolidinedione,3,5-dimethyl- structure
58006-99-8 structure
Product Name:2,4-Oxazolidinedione,3,5-dimethyl-
CAS No:58006-99-8
MF:C5H7NO3
MW:129.113981485367
CID:386091
PubChem ID:185896
Update Time:2025-04-19

2,4-Oxazolidinedione,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Oxazolidinedione,3,5-dimethyl-
    • 3,5-Dimethyl-2,4-oxazolidinedione
    • 3,5-dimethyl-1,3-Oxazolidine-2,4-dione
    • 58006-99-8
    • 3,5-dimethyl-oxazolidine-2,4-dione
    • DTXSID10973579
    • 1,3-oxazolidine-2,4-dione, 3,5-dimethyl-
    • InChI=1/C5H7NO3/c1-3-4(7)6(2)5(8)9-3/h3H,1-2H3
    • SCHEMBL4600314
    • PBZJGICLVHLSSJ-UHFFFAOYSA-
    • dimethyloxazolidine-2,4-dione
    • Inchi: 1S/C5H7NO3/c1-3-4(7)6(2)5(8)9-3/h3H,1-2H3
    • InChI Key: PBZJGICLVHLSSJ-UHFFFAOYSA-N
    • SMILES: O1C(N(C)C(C1C)=O)=O

Computed Properties

  • Exact Mass: 129.042593
  • Monoisotopic Mass: 129.042593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Density: 1.243
  • Boiling Point: 149.5°Cat760mmHg
  • Flash Point: 44.2°C
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